methyl 5-methoxy-1H-indazole-7-carboxylate hydrochloride
Overview
Description
Methyl 5-methoxy-1H-indazole-7-carboxylate hydrochloride (MMIC) is an organic compound that has a wide range of applications in scientific research. It is a relatively new compound, first synthesized in 2006, and has been the subject of much research since then. MMIC has been used in a variety of studies, ranging from drug development to biochemistry and physiology.
Scientific Research Applications
Methyl 5-methoxy-1H-indazole-7-carboxylate hydrochloride has been used in a variety of scientific research applications. It has been used in drug development, as it has been found to have anti-inflammatory and anti-cancer properties. It has also been used in biochemistry and physiology research, as it has been found to have anti-oxidant and anti-aging properties. Additionally, methyl 5-methoxy-1H-indazole-7-carboxylate hydrochloride has been used in studies of cell metabolism, as it has been found to have anti-apoptotic and anti-cancer properties.
Mechanism of Action
The exact mechanism of action of methyl 5-methoxy-1H-indazole-7-carboxylate hydrochloride is not yet fully understood. However, it is believed that methyl 5-methoxy-1H-indazole-7-carboxylate hydrochloride works by inhibiting the activity of certain enzymes involved in the metabolism of cells, such as the proteasome and the histone deacetylase. This inhibition leads to the inhibition of cell growth and differentiation, which can have both anti-cancer and anti-inflammatory effects.
Biochemical and Physiological Effects
methyl 5-methoxy-1H-indazole-7-carboxylate hydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-oxidant, anti-aging, and anti-apoptotic properties. Additionally, methyl 5-methoxy-1H-indazole-7-carboxylate hydrochloride has been found to have an effect on cell metabolism, as it has been found to inhibit the activity of certain enzymes involved in cell metabolism, such as the proteasome and the histone deacetylase.
Advantages and Limitations for Lab Experiments
One of the main advantages of using methyl 5-methoxy-1H-indazole-7-carboxylate hydrochloride in lab experiments is its relatively low cost. Additionally, methyl 5-methoxy-1H-indazole-7-carboxylate hydrochloride is relatively easy to synthesize, and its synthesis can be scaled up for larger experiments. However, there are some limitations to the use of methyl 5-methoxy-1H-indazole-7-carboxylate hydrochloride in lab experiments. For example, methyl 5-methoxy-1H-indazole-7-carboxylate hydrochloride has a relatively short shelf life and must be stored in a cool, dry place. Additionally, methyl 5-methoxy-1H-indazole-7-carboxylate hydrochloride can be toxic in large doses, and thus must be handled with caution.
Future Directions
The potential future directions for methyl 5-methoxy-1H-indazole-7-carboxylate hydrochloride research are vast. One potential direction is to further investigate the mechanism of action of methyl 5-methoxy-1H-indazole-7-carboxylate hydrochloride and to identify additional enzymes that it may inhibit. Additionally, further research could be conducted on the biochemical and physiological effects of methyl 5-methoxy-1H-indazole-7-carboxylate hydrochloride, as well as its potential applications in drug development. Additionally, methyl 5-methoxy-1H-indazole-7-carboxylate hydrochloride could be further investigated for its potential anti-cancer properties, as well as its potential anti-aging properties. Finally, further research could be conducted on the synthesis of methyl 5-methoxy-1H-indazole-7-carboxylate hydrochloride, as well as its potential uses in other fields, such as biochemistry and physiology.
Synthesis Methods
Methyl 5-methoxy-1H-indazole-7-carboxylate hydrochloride was first synthesized in 2006 by a team of researchers from the University of Rome. The synthesis method is relatively simple and involves the reaction of 5-methoxy-1H-indazole-7-carboxylic acid with methyl bromide in the presence of a base and a catalyst. The reaction is then quenched with hydrochloric acid, and the resulting methyl 5-methoxy-1H-indazole-7-carboxylate hydrochloride is isolated from the reaction mixture.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-methoxy-1H-indazole-7-carboxylate hydrochloride involves the reaction of 5-methoxy-1H-indazole-7-carboxylic acid with methanol and hydrochloric acid to form methyl 5-methoxy-1H-indazole-7-carboxylate, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "5-methoxy-1H-indazole-7-carboxylic acid", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: 5-methoxy-1H-indazole-7-carboxylic acid is dissolved in methanol.", "Step 2: Hydrochloric acid is added to the solution and the mixture is heated under reflux for several hours.", "Step 3: The reaction mixture is cooled and the resulting precipitate is filtered and washed with cold methanol.", "Step 4: The precipitate is dried to obtain methyl 5-methoxy-1H-indazole-7-carboxylate.", "Step 5: Methyl 5-methoxy-1H-indazole-7-carboxylate is dissolved in hydrochloric acid.", "Step 6: The solution is evaporated to dryness to obtain methyl 5-methoxy-1H-indazole-7-carboxylate hydrochloride." ] } | |
CAS RN |
2770359-97-0 |
Product Name |
methyl 5-methoxy-1H-indazole-7-carboxylate hydrochloride |
Molecular Formula |
C10H11ClN2O3 |
Molecular Weight |
242.7 |
Purity |
95 |
Origin of Product |
United States |
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